Cas no 887143-08-0 ((S)-4-tert-Butyl 1-methyl 2-bromosuccinate)

• Product Name: (S)-4-tert-Butyl 1-methyl 2-bromosuccinate
• CAS No: 887143-08-0
• MF: C₉H₁₅BrO₄
• MW: 267.117002725601
• CID: 712950
• PubChem ID: 29933191
• Update Time: 2025-06-11

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate Chemical and Physical Properties

Names and Identifiers

• (S)-4-tert-Butyl 1-methyl 2-bromosuccinate
• 4-O-tert-butyl 1-O-methyl (2S)-2-bromobutanedioate
• Butanedioic acid, 2-bromo-, 4-(1,1-dimethylethyl) 1-methyl ester, (2S)-
• Butanedioic acid, bromo-, 4-(1,1-dimethylethyl) 1-methyl ester, (2S)- (9CI)
• Butanedioic acid,2-bromo-,4-(1,1-dimethylethyl)1-methyl ester,(2S)
• methyl (S)-2-bromo-3-(tert-butoxycarbonyl)propionate
• 4-(1,1-Dimethylethyl) 1-methyl (2S)-2-bromobutanedioate (ACI)
• 887143-08-0
• G69848
• 4-(tert-butyl) 1-methyl (S)-2-bromosuccinate
• Butanedioic acid,2-bromo-,4-(1,1-dimethylethyl)1-methyl ester,(2S)-
• 4-TERT-BUTYL 1-METHYL (2S)-2-BROMOBUTANEDIOATE
• SCHEMBL15952123
• (2S)-2-Bromo-butanedioic acid 4-(1,1-dimethylethyl) 1-methyl ester
• CS-0002283

• Inchi： 1S/C9H15BrO4/c1-9(2,3)14-7(11)5-6(10)8(12)13-4/h6H,5H2,1-4H3/t6-/m0/s1
• InChI Key： RMYNMVDLUFHECX-LURJTMIESA-N
• SMILES： C(C(=O)OC(C)(C)C)[C@H](Br)C(=O)OC

Computed Properties

• Exact Mass: 266.01500
• Monoisotopic Mass: 266.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 262.1°C at 760 mmHg
• Flash Point: 112.3°C
• Refractive Index: 1.468
• PSA: 52.60000
• LogP: 1.65470

Additional information on (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

Comprehensive Overview of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS No. 887143-08-0)

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS No. 887143-08-0) is a chiral ester derivative of succinic acid, widely recognized for its applications in organic synthesis, pharmaceuticals, and specialty chemicals. The compound features a bromine substituent at the 2-position, a tert-butyl group at the 4-position, and a methyl ester at the 1-position, making it a versatile intermediate for asymmetric synthesis. Its enantiomeric purity and structural uniqueness have garnered significant interest in research and industrial applications.

In recent years, the demand for chiral building blocks like (S)-4-tert-Butyl 1-methyl 2-bromosuccinate has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "high-purity chiral esters" or "brominated succinate derivatives," reflecting the compound's relevance in stereoselective reactions. Its role in synthesizing bioactive molecules and fine chemicals aligns with the growing focus on sustainable and efficient synthetic methodologies.

The tert-butyl moiety in (S)-4-tert-Butyl 1-methyl 2-bromosuccinate enhances steric hindrance, which is critical for controlling regioselectivity and enantioselectivity in catalytic processes. This property is particularly valuable in asymmetric catalysis, a hot topic in modern organic chemistry. Queries such as "chiral auxiliaries for asymmetric synthesis" or "bromosuccinate applications" highlight the compound's utility in pharmaceutical intermediates and agrochemicals.

From a technical perspective, (S)-4-tert-Butyl 1-methyl 2-bromosuccinate is often synthesized via enantioselective bromination or esterification of succinic acid derivatives. Its high optical purity (>98% ee) makes it suitable for API (Active Pharmaceutical Ingredient) development, addressing the need for "chiral purity standards" in regulatory submissions. The compound's stability under various conditions further supports its use in multistep syntheses.

Environmental and safety considerations are also pivotal in discussions about (S)-4-tert-Butyl 1-methyl 2-bromosuccinate. While it is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Searches like "safe handling of brominated compounds" or "chiral ester storage" underscore the importance of proper storage (e.g., under inert atmosphere) and compatibility with common reagents.

In summary, (S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS No. 887143-08-0) is a cornerstone in chiral chemistry, bridging gaps between academic research and industrial applications. Its alignment with trends like sustainable synthesis and precision medicine ensures its continued relevance in scientific and commercial spheres.